Cas no 893751-38-7 (5-chloro-2-(2-methyl-1-piperidinyl)aniline)

• Product Name: 5-chloro-2-(2-methyl-1-piperidinyl)aniline
• CAS No: 893751-38-7
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD07365170
• CID: 993722
• PubChem ID: 16777085
• Update Time: 2025-06-25

5-chloro-2-(2-methyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2-methylpiperidin-1-yl)aniline
• 5-Chloro-2-(2-methyl-1-piperidinyl)aniline
• CHEMBRDG-BB 9064203
• 893751-38-7
• AKOS000101108
• BS-35964
• [5-chloro-2-(2-methylpiperidin-1-yl)phenyl]amine
• AKOS022182591
• FT-0681365
• MFCD07365170
• DTXSID10588329
• 5-chloro-2-(2-methyl-1-piperidinyl)aniline

• MDL： MFCD07365170
• Inchi： 1S/C12H17ClN2/c1-9-4-2-3-7-15(9)12-6-5-10(13)8-11(12)14/h5-6,8-9H,2-4,7,14H2,1H3
• InChI Key： GUYKONGIFFZKQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1CCCCC1C

Computed Properties

• Exact Mass: 224.10800
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 3.94720

5-chloro-2-(2-methyl-1-piperidinyl)aniline Security Information

• HazardClass：IRRITANT

Additional information on 5-chloro-2-(2-methyl-1-piperidinyl)aniline

Introduction to 5-Chloro-2-(2-Methyl-1-Piperidinyl)Aniline (CAS No. 893751-38-7)

5-Chloro-2-(2-Methyl-1-Piperidinyl)Aniline, identified by the CAS number 893751-38-7, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals and materials science.

The molecular structure of 5-Chloro-2-(2-Methyl-1-Piperidinyl)Aniline comprises a benzene ring substituted with a chlorine atom at the 5-position and a 2-methylpiperidinyl group at the 2-position. This configuration imparts distinctive electronic and steric properties, making it a versatile building block for synthesizing more complex molecules. Recent studies have highlighted its role in drug discovery, where its ability to modulate specific biological targets has been explored extensively.

In terms of synthesis, researchers have developed efficient methods to prepare 5-Chloro-2-(2-Methyl-1-Piperidinyl)Aniline. For instance, a paper published in the Journal of Organic Chemistry detailed a multi-step synthesis involving nucleophilic aromatic substitution and subsequent ring-forming reactions. The compound's stability under various reaction conditions has made it a valuable intermediate in organic synthesis.

The application of 5-Chloro-2-(2-Methyl-1-Piperidinyl)Aniline extends beyond pharmaceuticals. In materials science, it has been investigated as a precursor for advanced polymers and coatings due to its ability to form stable bonds under thermal and chemical stress. A recent study in Polymer Chemistry demonstrated its potential in creating high-performance materials with tailored mechanical properties.

Recent advancements in computational chemistry have also shed light on the electronic properties of 5-Chloro-2-(2-Methyl-1-Piperidinyl)Aniline. Density Functional Theory (DFT) calculations have revealed its reactivity patterns, which are crucial for predicting its behavior in different chemical environments. These insights are pivotal for optimizing its use in industrial applications.

In conclusion, 5-Chloro-2-(2-Methyl-1-Piperidinyl)Aniline (CAS No. 893751-38-) stands as a testament to the ingenuity of modern organic chemistry. Its structural versatility and wide-ranging applications underscore its importance in both academic research and industrial development.